(2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methanamine hydrochloride

• Molecular Formula: C13H16ClN3
• Molecular Weight: 249.74 g/mol
• IUPAC Name: [5-methyl-6-(2-methylpyridin-4-yl)pyridin-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C13H15N3.ClH/c1-9-5-11(7-14)8-16-13(9)12-3-4-15-10(2)6-12;/h3-6,8H,7,14H2,1-2H3;1H
• InChI Key: IKVUWSCBNBZKDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C2=CC(=NC=C2)C)CN.Cl

Description

(2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methanamine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methanamine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 2-L Parr-Shaker Reactor was charged 2′,3-dimethyl-[2,4′-bipyridine]-5-carbaldehyde oxime (34f, 560 mmol), Pd/C (23 g, 112 mmol, 50 wt % wet), conc. HCl (94 mL), and ethanol (600 mL). The reaction mixture was shaked at rt under 40 psi H2 until H2 was consumed. After filtration through Celite, the filtrate was solvent-exchanged to ethanol by repeating the concentration and refilling with ethanol twice. The product was stirred in ethanol/iso-propyl acetate (800 mL, v 1/1) at rt for 18 h. The solid was collected by filtration and rinsed with EtOH/iso-propyl acetate (400 mL, v 1/1). The wet cake was dried at 50° C. under vacuum for 18 h to afford (2′,3-dimethyl-[2,4′-bipyridin]-5-yl)methanamine hydrochloride (34g) as a light yellow powder. 1H NMR (500 MHz, DMSO-d6) δ ppm 2.44 (s, 3H), 2.89 (s, 3H), 4.15 (q, J=5 Hz, 2H), 8.05 (dd, J=1.6, 6.0 Hz, 1H), 8.10 (d, J=1.6 Hz, 1H), 8.13 (s, 1H), 8.76 (d, J=2.0 Hz, 1H), 8.85 (d, J=6.0 Hz, 1H), 8.88 (brd, 3H).